Pyridine, 2-(bromomethyl)-6-(difluoromethoxy)-

• Molecular Formula: C7H6BrF2NO
• Molecular Weight: 238.03 g/mol
• IUPAC Name: 2-(bromomethyl)-6-(difluoromethoxy)pyridine
• InChI: InChI=1S/C7H6BrF2NO/c8-4-5-2-1-3-6(11-5)12-7(9)10/h1-3,7H,4H2
• InChI Key: BJXPQXMJEQIVEN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)OC(F)F)CBr

Description

Pyridine, 2-(bromomethyl)-6-(difluoromethoxy)- is a useful research compound. Its molecular formula is C7H6BrF2NO and its molecular weight is 238.03 g/mol. The purity is usually 95%.
BenchChem offers high-quality Pyridine, 2-(bromomethyl)-6-(difluoromethoxy)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Pyridine, 2-(bromomethyl)-6-(difluoromethoxy)- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of (6-(difluoromethoxy)pyridin-2-yl)methanol (250 mg; 1.42 mmol) in anh. DCM (12 ml) was treated at rt with CBr4 (473 mg; 1.42 mmol), and with PPh3 (374 mg; 1.42 mmol). The resulting mixture was further stirred at rt, under nitrogen, for 1 h. Concentration to dryness under reduced pressure, and subsequent purification by FC (DCM) afforded 2-(bromomethyl)-6-(difluoromethoxy)pyridine as a yellow oil which was directly used for the next reaction. LC-MS (conditions D): tR=0.95 min.; [M+H]+: 237.82 g/mol.